Cas no 57824-29-0 (Benzenesulfonamide, 4-amino-N,N-dimethyl-3-nitro-)

• Product Name: Benzenesulfonamide, 4-amino-N,N-dimethyl-3-nitro-
• CAS No: 57824-29-0
• MF: C₈H₁₁N₃O₄S
• MW: 245.255640268326
• CID: 386216
• PubChem ID: 341385
• Update Time: 2025-04-19

Benzenesulfonamide, 4-amino-N,N-dimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-amino-N,N-dimethyl-3-nitro-
• 4-amino-N,N-dimethyl-3-nitrobenzenesulfonamide
• 1-amino-2-nitrobenzene-4-sulphonic acid dimethylamide
• 2-Nitro-4-dimethylsulfamoylanilin
• 4-amino-3-nitro-N,N-dimethylbenzenesulphonamide
• AC1L7TV9
• CBDivE_013529
• CTK1H4891
• HMS2885E22
• NSC373427
• SureCN5766439
• AB00075930-01
• NSC-373427
• CHEMBL1482208
• 4-AMINO-N,N-DIMETHYL-3-NITROBENZENE-1-SULFONAMIDE
• MLS000757123
• Cambridge id 5228161
• SMR000529005
• DTXSID10321298
• SCHEMBL5766439
• AKOS000592831
• 57824-29-0

• Inchi： 1S/C8H11N3O4S/c1-10(2)16(14,15)6-3-4-7(9)8(5-6)11(12)13/h3-5H,9H2,1-2H3
• InChI Key： QUBSAGHTZIZCBS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])N)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 245.04713
• Monoisotopic Mass: 245.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų
• XLogP3: 0.4

Experimental Properties

• Density: 1.45
• Boiling Point: 425°C at 760 mmHg
• Flash Point: 210.8°C
• Refractive Index: 1.606
• PSA: 106.54
• LogP: 2.61250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides